Cas no 951259-19-1 (tert-Butyl 3-(4-iodo-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-iodo-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 951259-19-1
• MF: C₁₁H₁₆IN₃O₂
• MW: 349.16811466217
• CID: 5140646
• PubChem ID: 58431448
• Update Time: 2026-03-03

tert-Butyl 3-(4-iodo-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(4-iodo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(4-iodo-1H-pyrazol-1-yl)azetidine-1-carboxylate
• 3-(4-Iodo-pyrazol-1-yl)-azetidine-1-carboxylic acid tert-butyl ester
• 951259-19-1
• 3-(4-iodopyrazol-1-yl)-azetidine-1-carboxylic acid tert-butyl ester
• F76601
• tert-butyl 3-(4-iodopyrazol-1-yl)azetidine-1-carboxylate
• tert-Butyl3-(4-iodo-1H-pyrazol-1-yl)azetidine-1-carboxylate
• FCQOBAHFQKKGDY-UHFFFAOYSA-N
• SCHEMBL985090
• A1-02527
• tert-Butyl 3-(4-iodo-1H-pyrazol-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C11H16IN3O2/c1-11(2,3)17-10(16)14-6-9(7-14)15-5-8(12)4-13-15/h4-5,9H,6-7H2,1-3H3
• InChI Key： FCQOBAHFQKKGDY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N2C=C(I)C=N2)C1

Computed Properties

• Exact Mass: 349.02872g/mol
• Monoisotopic Mass: 349.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.4Ų